Cas no 50638-98-7 (Undecanoic acid,1-methylethyl ester)

• Product Name: Undecanoic acid,1-methylethyl ester
• CAS No: 50638-98-7
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 374867
• PubChem ID: 3016538
• Update Time: 2025-04-19

Undecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,1-methylethyl ester
• isopropyl undecanoate
• propan-2-yl undecanoate
• UNII-WZ4A7755HE
• NS00032106
• SCHEMBL3503028
• WZ4A7755HE
• Undecanoic acid, isopropyl ester
• 50638-98-7
• DTXSID90198682
• 1-METHYLETHYL UNDECANOATE
• KJRRQERTCPYNMS-UHFFFAOYSA-N
• Undecanoic acid, 1-methylethyl ester
• EINECS 256-674-3

• Inchi： 1S/C14H28O2/c1-4-5-6-7-8-9-10-11-12-14(15)16-13(2)3/h13H,4-12H2,1-3H3
• InChI Key： KJRRQERTCPYNMS-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3